Cas no 1551650-41-9 (1,3,5-Triazin-2-amine, 4-bicyclo[3.1.0]hex-6-yl-6-chloro-)

• Product Name: 1,3,5-Triazin-2-amine, 4-bicyclo[3.1.0]hex-6-yl-6-chloro-
• CAS No: 1551650-41-9
• MF: C₉H₁₁ClN₄
• MW: 210.66343998909
• CID: 5263322
• Update Time: 2025-05-25

1,3,5-Triazin-2-amine, 4-bicyclo[3.1.0]hex-6-yl-6-chloro- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2-amine, 4-bicyclo[3.1.0]hex-6-yl-6-chloro-

• Inchi： 1S/C9H11ClN4/c10-8-12-7(13-9(11)14-8)6-4-2-1-3-5(4)6/h4-6H,1-3H2,(H2,11,12,13,14)
• InChI Key： DQSBRNVTTIPJOG-UHFFFAOYSA-N
• SMILES： N1=C(Cl)N=C(C2C3C2CCC3)N=C1N

Experimental Properties

• Density: 1.447±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 453.7±28.0 °C(Predicted)
• pka: 2.81±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines

Additional information on 1,3,5-Triazin-2-amine, 4-bicyclo[3.1.0]hex-6-yl-6-chloro-

1,3,5-Triazin-2-amine, 4-bicyclo[3.1.0]hex-6-yl-6-chloro- (CAS No. 1551650-41-9)

The compound 1,3,5-Triazin-2-amine, specifically the derivative 4-bicyclo[3.1.0]hex-6-yl-6-chloro-, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. Its CAS registry number, 1551650-41-9, uniquely identifies this compound in scientific literature and regulatory databases.

This molecule is characterized by its unique structural features: a triazine ring system with an amino group at position 2 and a bicyclo[3.1.0]hexane substituent at position 4, along with a chlorine atom at position 6. The bicyclo[3.1.0]hexane moiety introduces significant steric bulk and rigidity to the molecule, which can influence its chemical reactivity and physical properties.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the field of coordination polymers and metal organic frameworks (MOFs). The triazine ring system is known for its ability to coordinate with metal ions, making it a valuable building block in constructing porous materials with applications in gas storage and catalysis.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic substitution reactions and coupling reactions involving appropriate precursors. Researchers have explored the use of microwave-assisted synthesis to enhance reaction efficiency and yield, which is a promising approach given the increasing interest in sustainable chemical processes.

The physical properties of this compound are also of considerable interest. Its melting point, solubility, and thermal stability are critical factors that determine its suitability for various applications. Recent thermogravimetric analysis (TGA) studies have revealed that the compound exhibits good thermal stability up to 200°C under nitrogen atmosphere, making it suitable for high-temperature applications.

In addition to its material science applications, this compound has shown potential in pharmaceutical chemistry due to its structural versatility. The triazine ring system is known to exhibit bioactivity in certain contexts, and the bicyclo substituent may enhance pharmacokinetic properties such as absorption and distribution.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its environmental impact. Recent studies have employed computational chemistry methods to predict its biodegradation potential under aerobic conditions, providing valuable insights into its eco-friendly nature.

In conclusion, the compound 1,3,5-Triazin-2-amine, specifically the derivative with CAS No. 1551650-41-9, represents a versatile building block with promising applications across multiple disciplines. Its unique structure and favorable properties make it a subject of ongoing research interest.